2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[[3-(3,4-dimethoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C24H25N3O5S2/c1-4-32-17-8-5-15(6-9-17)25-21(28)14-34-24-26-18-11-12-33-22(18)23(29)27(24)16-7-10-19(30-2)20(13-16)31-3/h5-10,13H,4,11-12,14H2,1-3H3,(H,25,28)
• InChI Key: IYWPXIYFNPCWRA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=C(C=C4)OC)OC)SCC3
• Molecular Formula: C24H25N3O5S2
• Molecular Weight: 499.6 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to the given chemical involves multistep reactions starting from basic heterocyclic scaffolds or key intermediates like pyrimidinones, pyridines, and thieno[2,3-d]pyrimidines. These processes often include condensation reactions, cyclization steps, and functional group transformations, aiming to introduce specific substituents or structural motifs that confer desired properties on the final product (Hossan et al., 2012).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by the presence of multiple ring systems, including pyrimidinones and thieno[2,3-d]pyrimidines, which are crucial for their biological and chemical activities. Structural analyses, including X-ray crystallography and NMR spectroscopy, reveal detailed insights into the conformation, bonding patterns, and overall geometry of these molecules, facilitating the understanding of their reactivity and interaction mechanisms (Subasri et al., 2016).

Chemical Reactions and Properties

These compounds undergo a variety of chemical reactions, reflecting their reactivity towards nucleophiles, electrophiles, and radicals. Transformations such as nucleophilic substitutions, oxidative cyclizations, and condensations are commonly employed to modify their structures or to incorporate them into more complex molecules. Such reactivity is essential for the synthesis of derivatives with enhanced or tailored properties (Chikaoka et al., 2003).

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Research on related thieno[3,2-d]pyrimidine compounds has demonstrated their utility in synthesizing novel chemical structures with potential biological activities. For instance, the development of novel synthetic pathways enables the construction of complex molecules, potentially including derivatives of the compound of interest, which could serve as key intermediates in pharmaceutical synthesis or as new materials with unique properties (Shiho Chikaoka et al., 2003).

Pharmacological Research

• While avoiding specifics on drug use and side effects, it's worth noting that compounds with a thieno[3,2-d]pyrimidine core have been explored for their potential in treating various diseases due to their biological activities. For example, thienopyrimidine derivatives have been studied for their antimicrobial properties, suggesting that the compound could be relevant in the development of new antimicrobial agents (A. Hossan et al., 2012).